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Compound of Interest

Compound Name:
Methyl 4-amino-2,6-

dimethylbenzoate

CAS No.: 79909-92-5

Cat. No.: B3155381

Get Quote

Methyl 4-amino-2,6-dimethylbenzoate (CAS No. 79909-92-5) is a substituted aromatic amine

and ester with a unique structural profile.[1][2] The presence of ortho-dimethyl groups sterically

hinders the ester and amino functionalities, a feature that can be strategically exploited in

organic synthesis to direct reactivity, influence conformational preferences of downstream

products, and enhance metabolic stability in medicinal chemistry contexts. This guide provides

a comprehensive overview of its chemical properties, a validated synthetic route, detailed

spectroscopic characterization workflow, and essential safety protocols, designed for

professionals in chemical research and drug development.

Part 1: Core Molecular Properties and Identifiers
A foundational understanding of a molecule begins with its fundamental properties. The data

presented below has been aggregated from various chemical data repositories. The steric

hindrance from the two methyl groups ortho to the ester functionality is a key structural feature

that influences both physical properties, such as crystal packing, and chemical reactivity.
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Table 1: Chemical Identifiers and Physicochemical
Properties

Property Value Source(s)

CAS Number 79909-92-5 [1][2][3]

Molecular Formula C₁₀H₁₃NO₂ [1][2]

Molecular Weight 179.22 g/mol [1][2]

IUPAC Name
methyl 4-amino-2,6-

dimethylbenzoate
[2]

SMILES
O=C(C1=C(C=C(C=C1C)N)C)

OC
[1]

InChI Key
XSDROOHFZHGXIX-

UHFFFAOYSA-N
[2]

Predicted Boiling Point 307.5 ± 37.0 °C at 760 mmHg [2][4]

Predicted Density 1.105 ± 0.06 g/cm³ [4]

Predicted pKa 2.71 ± 0.10 [4]

Predicted LogP 2.25 [4]

Topological Polar Surface Area

(TPSA)
52.32 Å² [1]

Part 2: Synthesis and Purification
The most direct and high-yielding synthesis of Methyl 4-amino-2,6-dimethylbenzoate
involves the reduction of its nitro precursor. This method is favored for its efficiency and the

clean conversion, which simplifies purification.

Diagram 1: Synthetic Pathway via Nitro Reduction
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Caption: Catalytic hydrogenation of the nitro precursor.[4]

Experimental Protocol: Catalytic Hydrogenation
This protocol details the reduction of Methyl 4-nitro-2,6-dimethylbenzoate. The choice of

Palladium on Carbon (Pd/C) as a catalyst is standard for this transformation due to its high

activity and selectivity for reducing nitro groups without affecting the ester or aromatic ring.

Dichloromethane (DCM) is used as a solvent.[4]

Materials:

Methyl 4-nitro-2,6-dimethylbenzoate

10% Palladium on activated charcoal (Pd/C)

Hydrogen (H₂) gas

Dichloromethane (DCM), anhydrous

Celite or diatomaceous earth

Round-bottom flask

Hydrogenation apparatus (e.g., Parr shaker or H-Cube) or a balloon setup

Filtration apparatus

Procedure:

Vessel Preparation: In a suitable round-bottom flask, dissolve Methyl 4-nitro-2,6-

dimethylbenzoate in anhydrous DCM to a concentration of approximately 0.1 M.
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Catalyst Addition: Carefully add 10% Pd/C catalyst to the solution. The catalyst loading is

typically 5-10 mol% relative to the substrate. The addition should be done under an inert

atmosphere (e.g., Nitrogen or Argon) as Pd/C can be pyrophoric.

Hydrogenation: Secure the flask to the hydrogenation apparatus. Purge the system with

hydrogen gas to replace the inert atmosphere.

Reaction: Pressurize the vessel with hydrogen (typically 1-3 atm, or use a balloon) and begin

vigorous stirring. The reaction is typically exothermic and can be monitored by TLC (Thin

Layer Chromatography) or by observing the cessation of hydrogen uptake.

Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the system

with an inert gas.

Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

Causality Note: Celite is used to prevent the fine catalyst particles from clogging the filter

paper and entering the filtrate. The pad should be rinsed with a small amount of fresh DCM

to ensure all product is collected.

Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. The

resulting crude product is often of high purity.[4] If necessary, further purification can be

achieved by recrystallization or column chromatography.

Part 3: Spectroscopic Characterization and
Structural Validation
Unambiguous structural confirmation is paramount. While specific, published spectra for this

exact compound are not readily available in public databases, a standard analytical workflow

combined with predicted data based on its functional groups provides a robust method for

validation.

Diagram 2: Workflow for Structural Validation
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Caption: A logical workflow for definitive structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for determining the precise structure of organic molecules. The

expected chemical shifts are influenced by the electron-donating amino group and the electron-

withdrawing ester, as well as the steric effects of the methyl groups.

Table 2: Predicted ¹H and ¹³C NMR Spectral Data (in CDCl₃)
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Assignment
¹H Chemical Shift
(δ, ppm)

¹³C Chemical Shift
(δ, ppm)

Rationale

Ar-CH (x2) ~6.4 - 6.6 (s) ~112 - 115

Aromatic protons

meta to the amino

group, appearing as a

singlet due to

symmetry. Shielded

by the NH₂ group.

NH₂ ~3.8 - 4.2 (br s) N/A

Broad singlet,

chemical shift is

concentration and

solvent dependent.

O-CH₃ ~3.8 - 3.9 (s) ~52
Typical range for

methyl ester protons.

Ar-CH₃ (x2) ~2.2 - 2.3 (s) ~20

Methyl groups

attached to the

aromatic ring.

Ar-C-NH₂ N/A ~145 - 148

Quaternary carbon

attached to the

electron-donating

amino group.

Ar-C-COOCH₃ N/A ~128 - 132

Quaternary carbon

bearing the ester

group.

Ar-C-CH₃ (x2) N/A ~135 - 138

Quaternary carbons

bearing the methyl

groups.

C=O N/A ~168 - 170
Carbonyl carbon of

the ester.

Critical Validation Step: The Heteronuclear Multiple Bond Correlation (HMBC) experiment is

crucial. A key correlation would be observed between the O-CH₃ protons (~3.85 ppm) and the
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carbonyl carbon (~169 ppm), confirming the ester functionality.[5]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule.

Table 3: Expected IR Absorption Bands

Wavenumber (cm⁻¹) Functional Group Vibration Type

3400 - 3500 N-H (Amine)
Symmetric & Asymmetric

Stretch

2950 - 3000 C-H (Alkyl) Stretch

~1700 C=O (Ester) Stretch

1600 - 1620 N-H (Amine) Scissoring (Bending)

1500 - 1580 C=C (Aromatic) Stretch

1200 - 1300 C-O (Ester) Stretch

Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition.

Expected Exact Mass [M+H]⁺: 180.1025 for C₁₀H₁₄NO₂⁺. The observation of a mass

corresponding to this formula within a narrow tolerance (e.g., <5 ppm) provides definitive

confirmation of the molecular formula.

Part 4: Applications and Synthetic Utility
While specific, large-scale applications for Methyl 4-amino-2,6-dimethylbenzoate are not

widely documented, its structure makes it a valuable intermediate for specialized synthesis.

Analogous compounds, such as Methyl 4-amino-2-methylbenzoate, are recognized as

important pharmaceutical building blocks and intermediates in fine chemical manufacturing.[6]

[7]

Potential Roles:
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Scaffold for Drug Discovery: The primary amine serves as a key handle for derivatization

(e.g., acylation, alkylation, sulfonylation) to build more complex molecules.

Sterically Encumbered Linker: The dimethyl substitution pattern can be used to create rigid

or conformationally restricted molecules, a common strategy in drug design to improve

binding affinity and selectivity for a biological target.

Intermediate for Agrochemicals: Similar aminobenzoate structures are used in the synthesis

of pesticides and herbicides.[7]

Part 5: Safety and Handling
No specific Safety Data Sheet (SDS) for Methyl 4-amino-2,6-dimethylbenzoate is available in

major public databases. Therefore, a conservative approach to handling is required, assuming

hazards similar to those of related aminobenzoate esters.[8][9]

Table 4: Hazard Profile and Handling Precautions
(Inferred)
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Category Recommendation Rationale / Source Analogy

GHS Pictograms (Anticipated) Irritant (Exclamation Mark)

Analogous compounds cause

skin and serious eye irritation.

[8][9]

Hazard Statements

(Anticipated)

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

Based on hazard classes for

similar substituted

aminobenzoates.[10]

Personal Protective Equipment

(PPE)

ANSI-approved safety goggles

or face shield.Chemical-

resistant gloves (e.g.,

nitrile).Laboratory coat.

Standard practice for handling

chemical irritants.[8]

Handling

Use only in a well-ventilated

area, preferably a chemical

fume hood. Avoid dust

formation. Wash hands

thoroughly after handling.

To prevent inhalation and

skin/eye contact.[8]

Storage

Store in a tightly closed

container in a cool, dry place.

Protect from light.

Standard storage for amine-

containing compounds to

prevent degradation.[1][4]

Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with local,

state, and federal regulations.

Standard chemical waste

disposal protocol.[8]

First Aid Measures (Recommended):

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If irritation persists, get medical advice.[8]

Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[8]
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Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a physician if

you feel unwell.[8]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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